Cas no 475152-17-1 (tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate)
tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate
- Spiro[furo[3,4-c]pyridine-3(1H),4'-piperidine]-1'-carboxylic acid, 1-oxo-, 1,1-dimethylethyl e...
- Spiro[furo[3,4-c]pyridine-3(1H),4'-piperidine]-1'-carboxylic acid, 1-oxo-, 1,1-dimethylethyl ester
- tert-butyl 1-oxospiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate
- DTXSID40849657
- 475152-17-1
- C91114
- tert-Butyl 1-oxo-1H,1'H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate
- tert-Butyl1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate
-
- MDL: MFCD11113077
- Inchi: 1S/C16H20N2O4/c1-15(2,3)22-14(20)18-8-5-16(6-9-18)12-10-17-7-4-11(12)13(19)21-16/h4,7,10H,5-6,8-9H2,1-3H3
- InChI Key: NNTPJGNVZGKXBG-UHFFFAOYSA-N
- SMILES: O1C(C2C=CN=CC=2C21CCN(C(=O)OC(C)(C)C)CC2)=O
Computed Properties
- Exact Mass: 304.14200
- Monoisotopic Mass: 304.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 68.7Ų
Experimental Properties
- PSA: 68.73000
- LogP: 2.41610
tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM139050-1g |
tert-butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate |
475152-17-1 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM139050-1g |
tert-butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate |
475152-17-1 | 95% | 1g |
$754 | 2024-07-16 | |
| Alichem | A029189738-1g |
tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate |
475152-17-1 | 95% | 1g |
$659.40 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1736464-1g |
tert-Butyl 1-oxo-1h-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate |
475152-17-1 | 98% | 1g |
¥5275.00 | 2024-05-12 |
tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate
tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate (CAS No. 475152-17-1): A Comprehensive Overview
tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate (CAS No. 475152-17-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which combines a furo[3,4-c]pyridine moiety with a piperidine ring, making it a promising candidate for various therapeutic applications.
The spirocyclic nature of this compound is particularly noteworthy. Spirocycles are known for their enhanced pharmacological properties, including improved metabolic stability and reduced toxicity. The presence of the furo[3,4-c]pyridine and piperidine rings further contributes to its potential as a lead molecule in drug discovery. Recent studies have highlighted the importance of such structures in the development of novel drugs for treating neurological disorders, cancer, and other chronic diseases.
In terms of its chemical properties, tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate exhibits high solubility in organic solvents and moderate solubility in water. This solubility profile is advantageous for both synthetic chemistry and pharmaceutical formulation. The compound can be synthesized through a series of well-defined steps, including the formation of the spirocyclic core and subsequent functionalization to introduce the tert-butyl ester group.
Recent advancements in synthetic methodologies have enabled the efficient production of tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate on a larger scale. Techniques such as transition-metal catalysis and organocatalysis have been employed to optimize the yield and purity of the final product. These synthetic strategies not only enhance the practicality of large-scale synthesis but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.
The biological activity of tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent activity against specific targets involved in neurodegenerative diseases and cancer. For instance, it has been found to modulate key signaling pathways such as PI3K/AKT and MAPK/ERK, which are implicated in cell survival and proliferation.
In addition to its therapeutic potential, tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate has also been explored for its use as a tool compound in chemical biology research. Its ability to selectively interact with specific protein targets makes it a valuable probe for studying protein function and interactions within cellular pathways. This application has broadened its utility beyond traditional drug discovery and into areas such as target validation and mechanism-of-action studies.
From a safety perspective, extensive toxicological evaluations have been conducted to assess the potential risks associated with tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, ongoing research is necessary to fully understand its long-term safety profile and potential side effects in human subjects.
In conclusion, tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate (CAS No. 475152-17-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a tool compound in chemical biology studies. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the discovery and development of new drugs for treating various diseases.
475152-17-1 (tert-Butyl 1-oxo-1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]-1'-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)